3-(Aminomethyl)-4-fluorobenzonitrile

• IUPAC Name: 3-(aminomethyl)-4-fluorobenzonitrile
• InChI: InChI=1S/C8H7FN2/c9-8-2-1-6(4-10)3-7(8)5-11/h1-3H,5,11H2
• InChI Key: CBGQYNXOSNYCDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)CN)F
• Molecular Formula: C8H7FN2
• Molecular Weight: 150.15 g/mol
• CAS RN: 1016798-28-9

Description

The compound “3-(Aminomethyl)-4-fluorobenzonitrile” likely contains an aminomethyl group (-CH2NH2) and a fluorobenzonitrile group (a benzene ring with a fluorine atom and a nitrile group attached). The exact properties would depend on the specific structure of the compound.

Synthesis Analysis

While specific synthesis methods for “this compound” are not available, similar compounds are often synthesized through reactions like the Mannich reaction, or through catalytic reactions.

Molecular Structure Analysis

The molecular structure of “this compound” would likely be determined by the positions of the aminomethyl and fluorobenzonitrile groups on the molecule.

Chemical Reactions Analysis

The chemical reactions involving “this compound” would depend on the specific conditions and reactants present. Similar compounds have been involved in reactions such as the glycine cleavage system and reactions catalyzed by transition metals.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its specific structure. Similar compounds have properties like a certain molecular weight, hydrogen bond donor and acceptor counts, and a certain topological polar surface area.

Scientific Research Applications

Synthesis and Chemical Applications

"3-(Aminomethyl)-4-fluorobenzonitrile" plays a critical role in the synthesis of complex organic compounds. It serves as an intermediate in the production of various pharmaceuticals and agrochemicals. For instance, the practical synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate for manufacturing flurbiprofen, demonstrates the significance of fluorine-containing intermediates in enhancing reaction yields and simplifying purification processes. This synthesis pathway highlights the utility of such intermediates in developing more efficient and environmentally friendly chemical synthesis methods (Qiu et al., 2009).

Advanced Materials and Catalysis

Fluorine-containing compounds, including "this compound," find extensive applications in the development of advanced materials and catalysis. The unique properties conferred by the fluorine atom, such as high electronegativity and the ability to form strong hydrogen bonds, are leveraged in creating novel materials with enhanced thermal stability and chemical resistance. These materials have potential applications ranging from coatings to electronic devices, demonstrating the broad impact of fluorinated compounds in materials science and engineering (Puts et al., 2019).

Environmental and Health Implications

Research on "this compound" and related compounds also extends to understanding their environmental fate and health implications. Studies on the degradation pathways and biotoxicity of fluorinated compounds are crucial for assessing their environmental impact and safety for human health. Advanced oxidation processes (AOPs) have been explored for the degradation of such compounds, providing insights into their persistence and potential risks in aquatic environments. This research underscores the importance of evaluating the environmental and health impacts of fluorinated compounds, guiding regulatory policies and the development of safer alternatives (Qutob et al., 2022).

Mechanism of Action

Target of Action

Similar compounds have been found to target bacterial membranes . These compounds are thought to be the last frontier in antibacterial development .

Mode of Action

It’s worth noting that many antibiotics work by inhibiting processes essential for bacterial growth such as syntheses of nucleic acids, proteins, or cell-wall components as well as folate metabolism .

Biochemical Pathways

It’s important to note that the disruption of essential biochemical pathways in bacteria is a common mechanism of action for many antibiotics .

Pharmacokinetics

It’s worth noting that the pharmacokinetics of a drug can significantly impact its bioavailability and therapeutic efficacy .

Result of Action

It’s important to note that the ultimate result of many antibiotics is the inhibition of bacterial growth or the killing of bacteria .

Action Environment

It’s worth noting that environmental factors can significantly impact the action of many drugs .

Safety and Hazards

The safety and hazards associated with “3-(Aminomethyl)-4-fluorobenzonitrile” would depend on its specific properties. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future directions for research on “3-(Aminomethyl)-4-fluorobenzonitrile” could involve exploring its potential applications, such as in the development of perovskite solar cells.